Cas no 2172497-29-7 (tert-butyl 4-hydroxy-4-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-4-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate
• CAS No: 2172497-29-7
• MF: C₁₆H₂₉NO₅
• MW: 315.405165433884
• CID: 5568563
• PubChem ID: 165593696
• Update Time: 2025-06-12

tert-butyl 4-hydroxy-4-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1632581
• tert-butyl 4-hydroxy-4-[4-(hydroxymethyl)oxan-4-yl]piperidine-1-carboxylate
• 2172497-29-7
• tert-butyl 4-hydroxy-4-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate

• Inchi： 1S/C16H29NO5/c1-14(2,3)22-13(19)17-8-4-16(20,5-9-17)15(12-18)6-10-21-11-7-15/h18,20H,4-12H2,1-3H3
• InChI Key： XBQVOWIYRSVPBG-UHFFFAOYSA-N
• SMILES： OC1(CCN(C(=O)OC(C)(C)C)CC1)C1(CO)CCOCC1

Computed Properties

• Exact Mass: 315.20457303g/mol
• Monoisotopic Mass: 315.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.2Ų

Additional information on tert-butyl 4-hydroxy-4-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate

Recent Advances in the Study of tert-butyl 4-hydroxy-4-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate (CAS: 2172497-29-7)

The compound tert-butyl 4-hydroxy-4-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate (CAS: 2172497-29-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine and oxane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step process starting from readily available precursors, with a key step being the introduction of the hydroxymethyl group via a carefully controlled oxidation reaction. This advancement is expected to facilitate further pharmacological studies and potential clinical applications.

Pharmacological investigations have revealed that tert-butyl 4-hydroxy-4-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate exhibits notable activity as a modulator of certain neurotransmitter receptors. Preliminary in vitro studies suggest that it may have applications in the treatment of neurological disorders, including anxiety and depression. The compound's ability to cross the blood-brain barrier, as demonstrated in rodent models, further supports its potential as a central nervous system (CNS) active agent.

In addition to its neurological applications, recent research has explored the compound's utility in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this molecule show selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve inhibition of key metabolic pathways unique to cancer cells, though further studies are needed to fully elucidate this.

The structural features of tert-butyl 4-hydroxy-4-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate also make it an attractive scaffold for further medicinal chemistry optimization. Its multiple functional groups allow for diverse chemical modifications, enabling the creation of libraries of derivatives with potentially improved pharmacological profiles. Computational modeling studies have begun to map the structure-activity relationships of these derivatives, providing valuable insights for future drug design efforts.

Looking forward, researchers anticipate that this compound and its derivatives may enter preclinical development within the next 2-3 years, pending successful completion of current safety and efficacy studies. The unique combination of its chemical properties and biological activities positions it as a promising candidate for multiple therapeutic areas, warranting continued investigation and investment.